4-(4-benzyl-5-methyl-4H-1,2,4-triazol-3-yl)-1-phenyl-1H-pyrazol-5-ylamine

Specification

• CAS No.: 329901-28-2
• Molecular Formula: C19H18N6
• Molecular Weight: 330.395
• IUPAC Name: 4-(4-benzyl-5-methyl-1,2,4-triazol-3-yl)-2-phenylpyrazol-3-amine
• Standard InChI: InChI=1S/C19H18N6/c1-14-22-23-19(24(14)13-15-8-4-2-5-9-15)17-12-21-25(18(17)20)16-10-6-3-7-11-16/h2-12H,13,20H2,1H3
• Standard InChI Key: MBOLZWGJNSKUQE-UHFFFAOYSA-N
• SMILES: CC1=NN=C(N1CC2=CC=CC=C2)C3=C(N(N=C3)C4=CC=CC=C4)N

Introduction

4-(4-benzyl-5-methyl-4H-1,2,4-triazol-3-yl)-1-phenyl-1H-pyrazol-5-ylamine is a complex organic compound with a molecular formula of C19H18N6 and a molecular weight of 330.4 g/mol. This compound is part of a broader class of heterocyclic compounds, which are known for their diverse biological activities and applications in pharmaceuticals and materials science.

Synonyms and Identifiers

• Synonyms:

  • 329901-28-2

  • 4-(4-benzyl-5-methyl-4H-1,2,4-triazol-3-yl)-1-phenyl-1H-pyrazol-5-amine

  • 4-(4-benzyl-5-methyl-4H-1,2,4-triazol-3-yl)-1-phenyl-1H-pyrazol-5-ylamine

  • 4-(4-benzyl-5-methyl-1,2,4-triazol-3-yl)-2-phenylpyrazol-3-amine

  • MLS000546991

• Identifiers:

  • PubChem CID: 1472680

  • ChEMBL ID: CHEMBL1730467

Biological and Chemical Applications

While specific biological activities of this compound are not detailed in the available literature, compounds with similar structures often exhibit potential in drug discovery due to their ability to interact with various biological targets. The presence of both pyrazole and triazole rings suggests potential applications in medicinal chemistry, particularly in areas like anti-inflammatory, antimicrobial, or anticancer research.

Availability and Handling

The compound is available from specialized chemical suppliers, although it may require specific handling and storage conditions due to its chemical nature. For instance, 4-(4-benzyl-5-methyl-4H-1,2,4-triazol-3-yl)-1-phenyl-1H-pyrazol-5-amine is noted to be temporarily out of stock at some suppliers, indicating a demand for such compounds in research settings.

4-(4-benzyl-5-methyl-4H-1,2,4-triazol-3-yl)-1-methyl-1H-pyrazol-5-ylamine

This compound is similar but has a methyl group instead of a phenyl group on the pyrazole ring. It has a molecular weight of 268.32 g/mol and is also used in research contexts.

Cycloheptyl-[4-(5-methyl-4H-124triazol-3-yl)-benzyl]-amine

This compound lacks the pyrazole ring but retains the triazole and benzyl components. It has a molecular weight of 284.40763 g/mol and is available from chemical suppliers.

Data Table: Comparison of Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS No.
4-(4-benzyl-5-methyl-4H-1,2,4-triazol-3-yl)-1-phenyl-1H-pyrazol-5-ylamine	C19H18N6	330.4	329901-28-2
4-(4-benzyl-5-methyl-4H-1,2,4-triazol-3-yl)-1-methyl-1H-pyrazol-5-ylamine	C14H16N6	268.32	329901-22-6
Cycloheptyl-[4-(5-methyl-4H-triazol-3-yl)-benzyl]-amine	C17H24N4	284.40763	179056-00-9

This table highlights the differences in molecular structure and weight among these compounds, which can influence their chemical and biological properties.